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Compound of Interest

Compound Name: 5'-Hydroxyphenyl Carvedilol-d5

Cat. No.: B13451602

Essential Safety and Handling Guide for 5'-
Hydroxyphenyl Carvedilol-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 5'-
Hydroxyphenyl Carvedilol-d5 (CAS No. 1189704-21-9), a labeled metabolite of Carvedilol.[1]
Given the pharmacological activity of Carvedilol, this deuterated metabolite should be handled
as a potent pharmaceutical compound (PPC). The following procedures are based on best
practices for managing such materials to minimize exposure and ensure a safe laboratory
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 5'-Hydroxyphenyl Carvedilol-d5 is not readily
available, the parent compound, Carvedilol, and its metabolites are known to be
pharmacologically active. Therefore, it is imperative to handle this compound with appropriate
caution to avoid potential physiological effects. The GHS classification for the non-deuterated
form includes warnings for potential organ damage through prolonged or repeated exposure
and toxicity to aquatic life.

Recommended Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is essential to create a barrier between the researcher and the
chemical. The following table summarizes the recommended PPE for handling 5'-
Hydroxyphenyl Carvedilol-d5.[2]
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PPE Category

Item

Specifications and
Recommendations

Respiratory Protection

Powered Air-Purifying
Respirator (PAPR)

Recommended for procedures
with a high likelihood of
generating aerosols. Hoods or
full-facepieces can offer high
Assigned Protection Factors
(APFs), potentially up to 1000.

[2](3]

Reusable Half or Full-

Facepiece Respirator

Use with P100/FFP3
particulate filters. A proper fit

test is mandatory.[2]

Disposable Respirators (e.g.,
N95)

Suitable only for low-risk
activities and not
recommended as primary
protection for handling potent

compounds.[2]

Hand Protection

Double Gloving

Wear two pairs of nitrile
gloves. The outer glove should
be changed immediately if
contaminated or at regular

intervals.[2]

Body Protection

Disposable Coveralls

Materials such as Tyvek® or
microporous film are
recommended to protect
against chemical dust and
splashes.[2][4]

Dedicated Lab Coat

Should be worn over personal
clothing and be either
disposable or professionally
laundered.[2]

Eye Protection

Safety Goggles or a Face
Shield

Use chemical splash goggles
that provide a complete seal

around the eyes. A face shield
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can be worn over goggles for

additional protection.[2]

Disposable shoe covers
) should be worn within the
Foot Protection Shoe Covers ) ]
designated handling area and

removed before exiting.[5]

Operational Plan for Safe Handling

A systematic approach is critical for safely handling potent compounds. The following step-by-
step plan outlines the key phases of handling.

e Preparation and Decontamination:

o Designate a specific area for handling 5'-Hydroxyphenyl Carvedilol-d5.

o Ensure a validated decontamination solution is readily available in the work area.[2]
e Engineering Controls:

o Whenever possible, handle the solid compound within a containment system such as a
glove box or a chemical fume hood to minimize airborne particles.

» Weighing and Solution Preparation:
o Weigh the solid compound in a ventilated enclosure.

o When preparing solutions, add the solvent to the solid slowly to prevent splashing. Keep
containers covered as much as possible.[2]

e Spill Management:
o In the event of a spill, immediately alert others in the vicinity.

o Use a pre-prepared spill kit designed for chemical hazards. Clean the spill by working from
the outside in.
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o All materials used for spill cleanup must be treated as hazardous waste.[2]

e Post-Handling Decontamination:

o Thoroughly decontaminate all surfaces and equipment used during the handling process
with a validated cleaning agent.[2]

Disposal Plan

Proper disposal of 5'-Hydroxyphenyl Carvedilol-d5 and any contaminated materials is crucial
to prevent environmental contamination and ensure regulatory compliance.

o Waste Segregation:

o All disposable PPE (gloves, coveralls, shoe covers, etc.), disposable labware, and spill
cleanup materials that have come into contact with the compound must be collected in a
designated, clearly labeled hazardous waste container.

e Waste Containers:
o Use leak-proof, sealable containers for all hazardous waste.
» Disposal Method:

o All waste contaminated with 5'-Hydroxyphenyl Carvedilol-d5 should be disposed of as
hazardous chemical waste.

o Follow all local, state, and federal regulations for the disposal of potent pharmaceutical
compounds. This typically involves incineration by a licensed hazardous waste disposal
company.

Experimental Workflow for Safe Handling and

Disposal

The following diagram illustrates the logical flow of operations for safely handling and disposing
of 5'-Hydroxyphenyl Carvedilol-d5.
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Workflow for Safe Handling and Disposal of 5'-Hydroxyphenyl Carvedilol-d5
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Caption: Safe handling and disposal workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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